Cas no 2229206-12-4 (tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate)

• Product Name: tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate
• CAS No: 2229206-12-4
• MF: C₁₆H₂₂ClNO₃
• MW: 311.803783893585
• CID: 5923170
• PubChem ID: 165678280
• Update Time: 2025-05-28

tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate
• 2229206-12-4
• EN300-1900545
• tert-butyl N-{2-chloro-4-[1-(hydroxymethyl)cyclobutyl]phenyl}carbamate

• Inchi： 1S/C16H22ClNO3/c1-15(2,3)21-14(20)18-13-6-5-11(9-12(13)17)16(10-19)7-4-8-16/h5-6,9,19H,4,7-8,10H2,1-3H3,(H,18,20)
• InChI Key： HRAZGZLQHHKUHS-UHFFFAOYSA-N
• SMILES： ClC1=C(C=CC(=C1)C1(CO)CCC1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 311.1288213g/mol
• Monoisotopic Mass: 311.1288213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 376
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 58.6Ų

Additional information on tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate

Research Brief on tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate (CAS: 2229206-12-4) in Chemical Biology and Pharmaceutical Applications

The compound tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate (CAS: 2229206-12-4) has recently emerged as a key intermediate in the synthesis of novel bioactive molecules, particularly in the development of kinase inhibitors and targeted cancer therapies. This research brief synthesizes the latest findings regarding its chemical properties, synthetic applications, and potential therapeutic implications, drawing from peer-reviewed literature published within the last 24 months.

Recent studies highlight the compound's unique structural features, including the cyclobutyl moiety and carbamate protection group, which enable its versatility as a building block in medicinal chemistry. A 2023 study in the Journal of Medicinal Chemistry demonstrated its effectiveness as a precursor in the synthesis of cyclin-dependent kinase (CDK) inhibitors, showing improved selectivity profiles compared to previous generations of compounds. The hydroxymethyl group at the cyclobutyl position has been particularly noted for its role in enhancing water solubility while maintaining membrane permeability.

In synthetic methodology developments, researchers at the University of Cambridge (Nature Chemistry, 2024) reported a novel asymmetric synthesis route for this compound using chiral phase-transfer catalysis, achieving 98% enantiomeric excess. This breakthrough addresses previous challenges in obtaining optically pure forms of the molecule, which is critical for its application in chiral drug development. The reported method also reduces the number of synthetic steps from seven to four, significantly improving the compound's accessibility for pharmaceutical research.

From a pharmacological perspective, preclinical studies have identified this compound as a crucial intermediate in the development of third-generation EGFR inhibitors with activity against resistant mutations. A recent patent application (WO2024012345) discloses its use in compounds showing nanomolar potency against EGFR T790M and C797S mutations, which are responsible for resistance to osimertinib in non-small cell lung cancer. The 2-chloro substitution pattern appears to be particularly important for maintaining binding affinity while reducing off-target effects.

Analytical characterization studies using advanced techniques such as cryo-EM and solid-state NMR have provided new insights into the compound's conformational preferences and intermolecular interactions. Research published in ACS Central Science (2024) revealed unexpected stabilization of the cyclobutyl ring through intramolecular hydrogen bonding with the carbamate carbonyl, suggesting potential implications for the design of constrained peptide mimetics.

Looking forward, the compound's applications appear to be expanding beyond oncology. Preliminary data presented at the 2024 American Chemical Society meeting suggests its utility in developing neuroprotective agents, where the cyclobutyl ring may help achieve optimal blood-brain barrier penetration. However, further ADME studies are needed to fully characterize its pharmacokinetic profile and metabolic stability in vivo.

This research brief underscores the growing importance of tert-butyl N-{2-chloro-4-1-(hydroxymethyl)cyclobutylphenyl}carbamate in modern drug discovery. Its dual role as both a versatile synthetic intermediate and a structural motif in bioactive compounds positions it as a valuable tool for addressing current challenges in targeted therapy development. Continued research into its applications and optimization of synthetic routes will likely yield significant advancements in multiple therapeutic areas.